Cas no 17624-02-1 ( )

structure
Chemical and Physical Properties
Names and Identifiers
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- 1,8-dihydroxyxanthen-9-one
- 1,8-dihydroxy-9H-xanthen-9-one
- 1,8-Dihydroxy-xanthen-9-on
- 1,8-dihydroxy-xanthen-9-one
- 1,8-Dihydroxyxanthon
- 1,8-dihydroxyxanthone
- AC1NTJPX
- CHEMBL494104
- CTK0H7231
- NSC143638
- Xanthenone-related compound
- BDBM11317
- DS-008496
- DTXSID70419281
- 17624-02-1
- NSC-143638
-
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- Inchi: InChI=1S/C13H8O4/c14-7-3-1-5-9-11(7)13(16)12-8(15)4-2-6-10(12)17-9/h1-6,14-15H
- InChI Key: XWPUJQLPABYIPZ-UHFFFAOYSA-N
- SMILES: C1=CC(=C2C(=C1)OC3=CC=CC(=C3C2=O)O)O
Computed Properties
- Exact Mass: 228.04224
- Monoisotopic Mass: 228.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8A^2
- XLogP3: 2.8
Experimental Properties
- Density: 1.516
- Boiling Point: 470.7°C at 760 mmHg
- Flash Point: 190.3°C
- Refractive Index: 1.717
- PSA: 66.76
- LogP: 2.35740
Related Literature
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Tim Hupfeld,Soma Salamon,Joachim Landers,Jochen Schmidt,Heiko Wende,Stephan Barcikowski,Bilal Gökce J. Mater. Chem. C, 2020,8, 12204-12217
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Mária Andraščíková,Svetlana Hrouzková Anal. Methods, 2013,5, 1374-1384
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3. A butterfly shaped organic heterojunction photocatalyst for effective photocatalytic CO2 reduction†Asif Hayat,Muhammad Sohail,Asma M. Alenad,Ahmad Irfan,Naghma Shaishta,Ashiq Hayat,Sunil Kumar Baburao Mane,Wasim Ullah Khan CrystEngComm, 2021,23, 4963-4974
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Kangyao Zhang,Shuzhen Lv,Dianping Tang Analyst, 2019,144, 5389-5393
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